Cas no 496869-92-2 (3-Pyridinecarbonitrile,4-[[(1R)-3-[(2-hydroxyethyl)amino]-1-(5-isoxazolyl)propyl]thio]-6-methoxy-)

• Product name: 3-Pyridinecarbonitrile,4-[[(1R)-3-[(2-hydroxyethyl)amino]-1-(5-isoxazolyl)propyl]thio]-6-methoxy-
• CAS No: 496869-92-2
• MF: C₁₅H₁₈N₄O₃S
• MW: 334.393421649933
• CID: 1525564

3-Pyridinecarbonitrile,4-[[(1R)-3-[(2-hydroxyethyl)amino]-1-(5-isoxazolyl)propyl]thio]-6-methoxy- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile,4-[[(1R)-3-[(2-hydroxyethyl)amino]-1-(5-isoxazolyl)propyl]thio]-6-methoxy-
• 3-Pyridinecarbonitrile, 4-[[(1R)-3-[(2-hydroxyethyl)amino]-1-(5-isoxazolyl)propyl]thio]-6-methoxy-

• Inchi： 1S/C15H18N4O3S/c1-21-15-8-14(11(9-16)10-18-15)23-13(3-4-17-6-7-20)12-2-5-19-22-12/h2,5,8,10,13,17,20H,3-4,6-7H2,1H3/t13-/m1/s1
• InChI Key： QFKAMKPRDAKZNA-CYBMUJFWSA-N
• SMILES： C1=NC(OC)=CC(S[C@@H](C2ON=CC=2)CCNCCO)=C1C#N

Computed Properties

• Exact Mass: 334.11014

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 587.6±50.0 °C(Predicted)
• PSA: 104.2
• pka: 14.77±0.10(Predicted)